Cas no 2229640-65-5 (3-(1-methylcyclopropyl)prop-2-en-1-amine)

• Product Name: 3-(1-methylcyclopropyl)prop-2-en-1-amine
• CAS No: 2229640-65-5
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6276997
• PubChem ID: 165785826
• Update Time: 2025-05-25

3-(1-methylcyclopropyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclopropyl)prop-2-en-1-amine
• 2229640-65-5
• EN300-1804490

• Inchi： 1S/C7H13N/c1-7(4-5-7)3-2-6-8/h2-3H,4-6,8H2,1H3/b3-2+
• InChI Key： XLSDPQJJARCEHY-NSCUHMNNSA-N
• SMILES： NC/C=C/C1(C)CC1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-methylcyclopropyl)prop-2-en-1-amine

Exploring the Properties and Applications of 3-(1-methylcyclopropyl)prop-2-en-1-amine (CAS No. 2229640-65-5)

In the realm of organic chemistry, 3-(1-methylcyclopropyl)prop-2-en-1-amine (CAS No. 2229640-65-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropyl and amine functional groups, offers a versatile platform for synthetic modifications and industrial uses. Researchers and manufacturers are increasingly exploring its role in pharmaceuticals, agrochemicals, and specialty materials, aligning with the growing demand for sustainable chemistry solutions and bio-based intermediates.

The molecular structure of 3-(1-methylcyclopropyl)prop-2-en-1-amine includes a methylcyclopropyl moiety attached to a prop-2-en-1-amine backbone, which contributes to its reactivity and stability. This combination makes it a valuable building block in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceutical precursors. Recent studies highlight its potential in catalysis and polymer chemistry, where its amine group can facilitate cross-linking reactions or serve as a ligand in metal-organic frameworks (MOFs).

One of the trending topics in chemical research is the integration of green chemistry principles into synthetic pathways. 3-(1-methylcyclopropyl)prop-2-en-1-amine aligns with this trend, as its synthesis can be optimized to minimize waste and energy consumption. For instance, researchers are investigating microwave-assisted synthesis and flow chemistry techniques to enhance the efficiency of producing this compound. Such innovations resonate with the broader industry shift toward sustainable manufacturing and circular economy practices.

From an industrial perspective, the demand for high-purity amines like 3-(1-methylcyclopropyl)prop-2-en-1-amine is rising, driven by advancements in drug discovery and material science. Pharmaceutical companies are particularly interested in its potential as a chiral intermediate, which could streamline the production of enantiomerically pure drugs. Additionally, its application in coatings and adhesives is being explored, leveraging its ability to improve material durability and performance.

Safety and regulatory compliance are critical considerations when working with 3-(1-methylcyclopropyl)prop-2-en-1-amine. While it is not classified as a hazardous substance under current regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilation systems—are recommended to ensure workplace safety. This aligns with the increasing focus on occupational health and chemical safety standards in laboratories and production facilities.

In conclusion, 3-(1-methylcyclopropyl)prop-2-en-1-amine (CAS No. 2229640-65-5) represents a promising compound with diverse applications across multiple industries. Its structural versatility, combined with the growing emphasis on sustainability and innovation, positions it as a key player in the future of specialty chemicals. As research continues to uncover new uses and synthetic routes, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.